Cas no 2227911-55-7 ((2S)-4-3-(2-methylphenyl)phenylbutan-2-ol)

• Product Name: (2S)-4-3-(2-methylphenyl)phenylbutan-2-ol
• CAS No: 2227911-55-7
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• CID: 6395238
• PubChem ID: 165613162
• Update Time: 2025-10-21

(2S)-4-3-(2-methylphenyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-(2-methylphenyl)phenylbutan-2-ol
• EN300-1742502
• (2S)-4-[3-(2-methylphenyl)phenyl]butan-2-ol
• 2227911-55-7

• Inchi： 1S/C17H20O/c1-13-6-3-4-9-17(13)16-8-5-7-15(12-16)11-10-14(2)18/h3-9,12,14,18H,10-11H2,1-2H3/t14-/m0/s1
• InChI Key： RTIDEQKMDWHYRV-AWEZNQCLSA-N
• SMILES： O[C@@H](C)CCC1C=CC=C(C2C=CC=CC=2C)C=1

Computed Properties

• Exact Mass: 240.151415257g/mol
• Monoisotopic Mass: 240.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-3-(2-methylphenyl)phenylbutan-2-ol

Introduction to (2S)-4-3-(2-methylphenyl)phenylbutan-2-ol (CAS No. 2227911-55-7)

(2S)-4-3-(2-methylphenyl)phenylbutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2227911-55-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, with its intricate stereochemical configuration and structural features, has garnered attention for its potential applications in drug discovery and molecular research.

The stereochemistry of (2S)-4-3-(2-methylphenyl)phenylbutan-2-ol is a critical aspect of its chemical identity. The (S)-configuration at the chiral center imparts unique physicochemical properties that can influence its biological activity. This specific arrangement of atoms is often a result of meticulous synthetic strategies employed by chemists to achieve enantiopure compounds, which are essential for many pharmacological applications.

The structural motif of (4-3-(2-methylphenyl)phenylbutan-2-ol) consists of a butan-2-ol backbone substituted with phenyl groups at the fourth position and a 2-methylphenyl group at the third position. This arrangement creates a complex three-dimensional structure that can interact with biological targets in diverse ways. The presence of aromatic rings enhances the compound's ability to engage with proteins and enzymes, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. (2S)-4-3-(2-methylphenyl)phenylbutan-2-ol

The synthesis of (4-3-(2-methylphenyl)phenylbutan-2-ol) involves multiple steps, including stereoselective reactions that are crucial for establishing the desired stereochemical configuration. Advanced techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve the (S)-configuration at the chiral center. These methods not only highlight the progress in synthetic organic chemistry but also underscore the importance of precision in molecular construction.

The pharmacological potential of (2S)-4-3-(2-methylphenyl)phenylbutan-2-ol) has been explored in several preclinical studies. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that this compound may exhibit properties such as receptor binding affinity and metabolic stability, which are crucial for drug development.

The role of computational chemistry in understanding the behavior of (4-3-(2-methylphenyl)phenylbutan-2-ol) cannot be overstated. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and other pharmacopharmacological parameters that are essential for designing effective drugs.

In conclusion, (2S)-4-3-(2-methylphenyl)phenylbutan-2-ol (CAS No. 2227911-55-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique stereochemistry and structural complexity make it an attractive candidate for further exploration in drug discovery and molecular biology. As synthetic methodologies continue to evolve, the accessibility of enantiopure compounds like this one will likely increase, opening new avenues for therapeutic development.